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Compound of Interest

Compound Name: PF-5006739

Cat. No.: B610045

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-5006739 is a potent and selective, dual inhibitor of Casein Kinase 1 delta (CK1d) and
Casein Kinase 1 epsilon (CK1g), two key serine/threonine kinases implicated in the regulation
of the circadian rhythm. By modulating the core clock mechanism, PF-5006739 has
demonstrated potential therapeutic applications in conditions associated with circadian
disruption, including psychiatric disorders and addiction. This technical guide provides a
comprehensive overview of the mechanism of action of PF-5006739, including its molecular
targets, signaling pathways, and preclinical pharmacology. Detailed experimental protocols,
gquantitative data, and visual representations of key processes are presented to facilitate a
deeper understanding for researchers and drug development professionals.

Core Mechanism of Action: Inhibition of CK10 and
CKle

PF-5006739 exerts its pharmacological effects through the competitive inhibition of the ATP-
binding site of two closely related serine/threonine kinases: Casein Kinase 1 delta (CK1d) and
Casein Kinase 1 epsilon (CK1eg).[1] These kinases are integral components of the core
molecular clock that governs circadian rhythms in mammals.

In Vitro Potency
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PF-5006739 demonstrates low nanomolar potency against both CK1d and CK1e isoforms. The
inhibitory activity has been quantified through in vitro kinase assays, with the half-maximal
inhibitory concentrations (IC50) consistently reported in the low nanomolar range.

Target IC50 (nM)
Casein Kinase 1 delta (CK19) 3.9[1]112][3]
Casein Kinase 1 epsilon (CK1g) 17.0[1][2][3]

Modulation of the Circadian Rhythm Signaling
Pathway

The primary downstream effect of CK1d/¢ inhibition by PF-5006739 is the modulation of the
core circadian clock machinery. CK14 and CK1e play a crucial role in the phosphorylation of the
Period (PER) proteins (PER1 and PER2).[4] This phosphorylation event is a critical step that
marks PER proteins for ubiquitination and subsequent proteasomal degradation.

By inhibiting CK14 and CK1e, PF-5006739 prevents the phosphorylation of PER proteins. This
leads to the stabilization and nuclear accumulation of PER proteins, which in turn enhances
their ability to inhibit the transcriptional activity of the CLOCK/BMAL1 heterodimer. The ultimate
effect is a lengthening of the circadian period.
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Prepare Assay Buffer:
25 mM Tris-HCI (pH 7.5)
10 mM MgCl2
1 mMDTT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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